Cas no 850722-65-5 (CYCLOPROPANE, (9-BROMONONYL)-)

• Product Name: CYCLOPROPANE, (9-BROMONONYL)-
• CAS No: 850722-65-5
• MF: C₁₂H₂₃Br
• MW: 247.21502327919
• CID: 3422624
• PubChem ID: 11368610
• Update Time: 2025-05-21

CYCLOPROPANE, (9-BROMONONYL)- Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANE, (9-BROMONONYL)-
• 850722-65-5
• 852-227-7
• AJB72265
• 1-bromo-9-cyclopropylnonane
• (9-bromononyl)cyclopropane
• 9-bromononylcyclopropane
• EN300-761183

• Inchi： 1S/C12H23Br/c13-11-7-5-3-1-2-4-6-8-12-9-10-12/h12H,1-11H2
• InChI Key： VIRUBKPQHCGVOW-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCBr)CC1

Computed Properties

• Exact Mass: 246.09831Da
• Monoisotopic Mass: 246.09831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Additional information on CYCLOPROPANE, (9-BROMONONYL)-

Recent Advances in the Study of CYCLOPROPANE, (9-BROMONONYL)- and Its Related Compound (CAS: 850722-65-5)

In recent years, the chemical and biomedical research community has shown increasing interest in the compound CYCLOPROPANE, (9-BROMONONYL)- and its related derivatives, particularly the compound with CAS number 850722-65-5. These molecules have garnered attention due to their unique structural properties and potential applications in drug discovery, material science, and chemical biology. This research brief aims to summarize the latest findings and developments related to these compounds, providing a comprehensive overview of their synthesis, biological activities, and potential industrial applications.

The synthesis of CYCLOPROPANE, (9-BROMONONYL)- and its derivatives has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, with particular emphasis on the compound 850722-65-5. Advanced techniques such as palladium-catalyzed cross-coupling reactions and ring-opening metathesis polymerization (ROMP) have been employed to achieve efficient and scalable synthesis. These methodological advancements have significantly enhanced the accessibility of these compounds for further research and potential commercial applications.

From a biological perspective, preliminary studies have demonstrated that CYCLOPROPANE, (9-BROMONONYL)- and its derivatives exhibit promising pharmacological properties. Compound 850722-65-5, in particular, has shown notable activity as a potential modulator of specific enzymatic pathways. Recent in vitro studies have revealed its ability to interact with key protein targets involved in inflammatory responses, suggesting potential therapeutic applications in autoimmune diseases and chronic inflammation. However, further in vivo studies are required to fully evaluate its efficacy and safety profile.

The structural characteristics of these compounds have also attracted attention in material science applications. The unique cyclopropane ring system combined with the bromononyl side chain in CYCLOPROPANE, (9-BROMONONYL)- provides interesting properties for polymer chemistry and nanotechnology applications. Recent research has explored its use as a building block for advanced materials with tailored mechanical and thermal properties. The compound 850722-65-5 has shown particular promise in the development of novel polymeric materials with enhanced stability and functionality.

Despite these promising developments, several challenges remain in the research and application of these compounds. The stability of CYCLOPROPANE, (9-BROMONONYL)- derivatives under various conditions requires further investigation, as does the optimization of their biological activity profiles. Additionally, the scalability of synthesis methods for compound 850722-65-5 needs to be improved to meet potential industrial demands. Future research directions may include structure-activity relationship studies to optimize pharmacological properties and the development of more efficient synthetic protocols.

In conclusion, the recent research on CYCLOPROPANE, (9-BROMONONYL)- and its related compound (CAS: 850722-65-5) has revealed significant potential across multiple scientific disciplines. While challenges remain, the continued investigation of these compounds promises to yield valuable insights and applications in chemical biology, pharmaceutical development, and materials science. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and material scientists to fully realize the potential of these interesting molecules.